Cas no 2411243-46-2 (4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate)

• Product Name: 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate
• CAS No: 2411243-46-2
• MF: C₁₃H₁₅FN₂O₅S
• MW: 330.332005739212
• CID: 5355383
• PubChem ID: 165766648
• Update Time: 2025-06-11

4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4317037540
• 4-({8-oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate
• 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate

• Inchi： 1S/C13H15FN2O5S/c14-22(18,19)21-10-3-1-9(2-4-10)15-13(17)16-7-11-5-6-12(8-16)20-11/h1-4,11-12H,5-8H2,(H,15,17)
• InChI Key： HFPLNILQFFJUAF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)NC(N1CC2CCC(C1)O2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 503
• XLogP3: 1.4
• Topological Polar Surface Area: 93.3

Additional information on 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate

Professional Introduction to Compound with CAS No. 2411243-46-2 and Product Name: 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate

Compound with the CAS number 2411243-46-2 and the product name 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of this compound, characterized by its bicyclic structure and functional groups, makes it a promising candidate for various biochemical interactions.

The core structure of this compound, 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate, incorporates a phenyl ring linked to an amino group, which is further connected to a bicyclic system. The bicyclic component, specifically 8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl, introduces a high degree of steric complexity, which can influence its interactions with biological targets. This structural motif has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological systems in unique ways. The sulfurofluoridate moiety in the compound’s name is particularly noteworthy, as it introduces both sulfur and fluorine atoms into the molecular structure. These elements are known for their ability to enhance binding affinity and selectivity, which are critical factors in drug design. The presence of these functional groups suggests that this compound may exhibit potent activity against specific biological targets.

The pharmacological potential of this compound has been explored in several recent studies. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory pathways. Preliminary findings indicate that the compound can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play a significant role in inflammation and pain signaling. These effects make it a promising candidate for the development of anti-inflammatory therapies.

Beyond its anti-inflammatory potential, this compound has also shown promise in other therapeutic areas. Studies have demonstrated its ability to interact with bacterial enzymes, suggesting that it may have antimicrobial properties. The unique combination of functional groups in its structure allows it to disrupt bacterial cell wall synthesis and metabolic pathways, making it effective against a range of bacterial strains.

The synthesis of this compound presents several challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for further study. The use of innovative catalytic methods and purification techniques has enabled researchers to overcome many of the obstacles associated with its synthesis.

In conclusion, compound with CAS number 2411243-46-2 and product name 4-({8-Oxa-3-azabicyclo[3.2.1]octane-3-carbonyl}amino)phenyl sulfurofluoridate represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential applications in drug development make it a compelling area of research. Further studies are warranted to fully elucidate its pharmacological effects and explore its therapeutic potential.